Cas no 1192825-45-8 (1,3-Bis[4-(4-bromophenyl)-2-thiazolyl]benzene)

• Product Name: 1,3-Bis[4-(4-bromophenyl)-2-thiazolyl]benzene
• CAS No: 1192825-45-8
• MF: C₂₄H₁₄Br₂N₂S₂
• MW: 554.319361209869
• MDL: MFCD22682996
• CID: 4576620
• Update Time: 2025-05-20

1,3-Bis[4-(4-bromophenyl)-2-thiazolyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis[4-(4-broMophenyl)-2-thiazolyl]benzene, 97%
• 1,3-Bis[4-(4-bromophenyl)-2-thiazolyl]benzene

• MDL： MFCD22682996
• Inchi： 1S/C24H14Br2N2S2/c25-19-8-4-15(5-9-19)21-13-29-23(27-21)17-2-1-3-18(12-17)24-28-22(14-30-24)16-6-10-20(26)11-7-16/h1-14H
• InChI Key： LQQCZLVNNCFDBK-UHFFFAOYSA-N
• SMILES： C1(C2=NC(C3=CC=C(Br)C=C3)=CS2)=CC=CC(C2=NC(C3=CC=C(Br)C=C3)=CS2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1,3-Bis[4-(4-bromophenyl)-2-thiazolyl]benzene

1,3-Bis[4-(4-Bromophenyl)-2-Thiazolyl]Benzene: A Comprehensive Overview

The compound 1,3-Bis[4-(4-bromophenyl)-2-thiazolyl]benzene (CAS No: 1192825-45-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of a benzene ring substituted at the 1 and 3 positions with 4-(4-bromophenyl)-2-thiazolyl groups. The presence of bromine atoms and thiazole rings introduces interesting electronic and structural properties that make this compound a subject of interest for researchers.

Recent studies have highlighted the importance of thiazole derivatives in the development of advanced materials, particularly in the field of optoelectronics. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, exhibits excellent conjugation properties, which are crucial for applications in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The substitution pattern in 1,3-Bis[4-(4-bromophenyl)-2-thiazolyl]benzene further enhances its electronic characteristics, making it a promising candidate for such applications.

The synthesis of 1,3-Bis[4-(4-bromophenyl)-2-thiazolyl]benzene involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound can be reliably produced for both academic and industrial purposes. The use of bromine atoms in the molecule also plays a critical role in its reactivity and stability under various conditions.

One of the most exciting developments involving this compound is its application in the field of bromophenyl-containing materials. Studies have shown that the bromine substituents can significantly influence the electronic properties of the molecule, leading to enhanced performance in electronic devices. For instance, recent research has demonstrated that films made from this compound exhibit superior charge transport properties compared to traditional materials used in organic electronics.

In addition to its electronic applications, 1,3-Bis[4-(4-bromophenyl)-2-thiazolyl]benzene has also been explored for its potential in catalysis. The thiazole ring's ability to act as a coordinating ligand makes it an attractive candidate for transition metal-catalyzed reactions. This property has led to investigations into its use as a catalyst in cross-coupling reactions, which are fundamental to organic synthesis.

The structural integrity and stability of 1,3-Bis[4-(4-bromophenyl)-2-thiazolyl]benzene under various conditions have been thoroughly examined. Researchers have found that the molecule maintains its structure even under harsh conditions, making it suitable for applications that require high thermal and chemical stability. This characteristic is particularly valuable in industries where durability is a critical factor.

Furthermore, the compound's solubility properties have been studied extensively. It has been found that 1,3-Bis[4-(4-bromophenyl)-2-thiazolyl]benzene exhibits good solubility in common organic solvents such as dichloromethane and tetrahydrofuran (THF), facilitating its use in solution-based processes like spin-coating and drop-casting. These techniques are widely used in the fabrication of thin films for electronic devices.

Looking ahead, the potential applications of 1,3-Bis[4-(4-bromophenyl)-2-thiazolyl]benzene seem limitless. With ongoing advancements in materials science and chemistry, this compound is expected to play an increasingly important role in the development of next-generation technologies. Its unique combination of electronic properties and structural stability makes it a versatile building block for researchers across various disciplines.

In conclusion, 1,3-Bis[4-(4-bromophenyl)-2-thiazolyl]benzene (CAS No: 1192825-45-8) stands out as a remarkable example of how advanced synthetic chemistry can lead to innovative materials with wide-ranging applications. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to fields such as optoelectronics, catalysis, and materials science.